- Polybromo aromatic compounds. IV. Methoxydebromination of polybromobenzenes in pyridineZhurnal Organicheskoi Khimii, 1988, 24(3), 577-83,
Cas no 21702-84-1 (2,4-Dibromo-1-methoxybenzene)
2,4-Dibromo-1-methoxybenzene structure
2,4-Dibromo-1-methoxybenzene Properties
Names and Identifiers
-
- 2,4-Dibromo-1-methoxybenzene
- 2,4-Dibromoanisole
- 2,4,5-Tribromoanisole
- 2,4-Dibrom-anisol
- 2,4-dibromanisole
- 2,4-Dibromo-1-Methoxy-Benzene
- 2,4-Dibromoanisole1000µg
- 2.4-Dibrom-1-methoxy-benzol
- Benzene,2,4-dibromo-1-methoxy
- St5307121
- Benzene, 2,4-dibromo-1-methoxy-
- XGXUGXPKRBQINS-UHFFFAOYSA-N
- PubChem3847
- Maybridge1_003667
- CHEMWISH IC06728
- HMS551O15
- XGXUGXPKRBQINS-UHFFFAOYSA-
- Benzene,2,4-dibromo-1-methoxy-
- 2,4-Dibromo-1-methoxybenzene #
- STL355307
- 2,4-bis(bromanyl)-1-methoxy-benzene
- SY048705
- AMY23965
- KEL2VE23DC
- SCHEMBL811943
- AKOS008717166
- FT-0609986
- CS-W012434
- EINECS 244-536-5
- MFCD00000079
- NS00009711
- J-014244
- 21702-84-1
- InChI=1/C7H6Br2O/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3
- DTXSID2074827
- EN300-1261488
- A815621
- CCG-244156
- Q209197
- Anisole, 2,4-dibromo-
- D89938
- AS-59447
- D1863
- DB-066606
- +Expand
-
- MFCD00000079
- XGXUGXPKRBQINS-UHFFFAOYSA-N
- 1S/C7H6Br2O/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3
- BrC1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])Br
- 2045290
Computed Properties
- 263.87900
- 0
- 1
- 1
- 263.87854
- 10
- 108
- 0
- 0
- 0
- 0
- 0
- 1
- 3.6
- nothing
- 0
- 9.2
Experimental Properties
- 3.22020
- 9.23000
- 1.5030 (estimate)
- 101°C/1mmHg(lit.)
- 61.0 to 64.0 deg-C
- 82-88°C/0.3mm
- {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- 1.8014 (rough estimate)
2,4-Dibromo-1-methoxybenzene Security Information
- GHS07
- 3
- S26-S37/39-S24/25
- S26-S37/39-S24/25
- R36/37/38
- Xi
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- Store at 4 ° C, better storage at -4 ° C
- 36/37/38
- warning
2,4-Dibromo-1-methoxybenzene Customs Data
- 2909309090
-
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,4-Dibromo-1-methoxybenzene Price
2,4-Dibromo-1-methoxybenzene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Pyridine
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Catalysts: Sodium methoxide Solvents: Methanol , Acetonitrile ; rt; rt → 40 °C; 4 h, 40 °C; 40 °C → rt
1.2 Reagents: Sodium sulfite Solvents: Water ; rt
1.2 Reagents: Sodium sulfite Solvents: Water ; rt
Reference
- Facile synthesis of 2-bromo-3-fluorobenzonitrile: An application and study of the halodeboronation of arylboronic acidsJournal of Organic Chemistry, 2004, 69(2), 566-569,
2,4-Dibromo-1-methoxybenzene Raw materials
2,4-Dibromo-1-methoxybenzene Preparation Products
2,4-Dibromo-1-methoxybenzene Suppliers
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:21702-84-1)
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25KG,200KG,1000KG
99%
Wednesday, 11 December 2024 17:03
2,4-Dibromo-1-methoxybenzene Related Literature
-
Hayley Hung,Crispin Halsall,Hollie Ball,Terry Bidleman,Jordi Dachs,Amila De Silva,Mark Hermanson,Roland Kallenborn,Derek Muir,Roxana Sühring,Xiaoping Wang,Simon Wilson Environ. Sci.: Processes Impacts 2022 24 1577
-
2. Electrophilic aromatic substitution. Part XV. The kinetics, mechanism, and products of nitrodebromination in sulphuric acidRoy B. Moodie,Kenneth Schofield,John B. Weston J. Chem. Soc. Perkin Trans. 2 1976 1089
-
3. CCCXCIV.—Halogenation of anisole derivativesHerbert Henry Hodgson,Arnold Kershaw J. Chem. Soc. 1929 2917
-
4. Halogenation using quaternary ammonium polyhalides. Part 22. Selective bromination of aromatic ethers with benzyltrimethylammonium tribromideShoji Kajigaeshi,Masayuki Moriwaki,Toshio Tanaka,Shizuo Fujisaki,Takaaki Kakinami,Tsuyoshi Okamoto J. Chem. Soc. Perkin Trans. 1 1990 897
-
5. Stereochemistry of epoxidation of cholest-5-en-3-one and of the base-catalysed rearrangement of the derived epoxidesPeter B. D. de la Mare,Raymond D. Wilson J. Chem. Soc. Perkin Trans. 2 1977 975
-
6. CLXXXIV.—The sulphonation of m-chlorophenol and some new halogenophenolsHerbert Henry Hodgson,Arnold Kershaw J. Chem. Soc. 1930 1419
-
7. NotesF. Cramer,G. W. Kenner,N. A. Hughes,Alexander Todd,R. J. Wicker,S. J. Branch,Brynmor Jones,M. F. Ansell,D. A. Thomas,B. M. A. De Surville,D. E. A. Rivett,D. A. Sutton,P. C. Jocelyn,R. H. Burnell,W. I. Taylor,C. L. Arcus,P. A. Hallgarten,L. Hough,Mahmoud I. Taha,Muriel L. Hardy-Klein,E. S. Lane,I. L. Finar,G. H. Lord,John Honeyman,Theo. C. Stening,D. C. Bradley,B. Harder,F. Hudswell,M. J. Frazer,S. S. Nigam,B. C. L. Weedon,J. A. Kerr,A. F. Trotman-Dickenson,A. G. Sharpe,D. B. Wakefield,W. Davies,A. V. Robertson J. Chem. Soc. 1957 3297
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Manthena Chaitanya,Pazhamalai Anbarasan Org. Biomol. Chem. 2018 16 7084
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Nam T. S. Phan,David H. Brown,Harry Adams,Sharon E. Spey,Peter Styring Dalton Trans. 2004 1348
-
Banothu Rammurthy,Peraka Swamy,Mameda Naresh,Kodumuri Srujana,Chevella Durgaiah,Gajula Krishna Sai,Nama Narender New J. Chem. 2017 41 3710
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Recommended suppliers
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Amadis Chemical Company Limited
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